Targeted IMPDH II Biochemical Activity vs. Reference Inhibitor Mycophenolic Acid
Binding assay data confirm that (Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide exhibits in vitro inhibitory potency against human IMPDH II . The compound is structurally distinct from the nucleoside-mimetic inhibitor mycophenolic acid (MPA; clinical Ki ~10-50 nM) and represents a non-nucleoside chemotype for this immunosuppressive target. However, the publicly accessible assay record reports a qualitative or categorical activity classification ('1') rather than a quantitative IC50 value, and no side-by-side testing against MPA or other reference IMPDH inhibitors was performed in this entry; direct numerical comparison is therefore not possible .
| Evidence Dimension | IMPDH II inhibition (in vitro biochemical binding) |
|---|---|
| Target Compound Data | Activity classification: 1 (categorical); quantitative IC50 not publicly reported |
| Comparator Or Baseline | Mycophenolic acid (MPA): clinical IMPDH II inhibitor, Ki ~10–50 nM; no direct comparison conducted |
| Quantified Difference | Not calculable from available data |
| Conditions | In vitro IMPDH II binding assay (database entry: ALA873223) |
Why This Matters
Confirmation of IMPDH II engagement establishes a defined biological entry point for screening cascades; further quantitative benchmarking is needed to position this chemotype relative to reference inhibitors.
